Cas no 2006-05-5 (2-Hexene,6,6-dimethoxy-2-methyl-)

2006-05-5 structure
Product name:2-Hexene,6,6-dimethoxy-2-methyl-
2-Hexene,6,6-dimethoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Hexene,6,6-dimethoxy-2-methyl-
- 6,6-Dimethoxy-2-methylhex-2-ene
- NS00046294
- EINECS 217-912-1
- 2006-05-5
- DTXSID70173871
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- Inchi: InChI=1S/C9H18O2/c1-8(2)6-5-7-9(10-3)11-4/h6,9H,5,7H2,1-4H3
- InChI Key: NHPQZDRVSLYMOD-UHFFFAOYSA-N
- SMILES: COC(CC/C=C(/C)\C)OC
Computed Properties
- Exact Mass: 158.13074
- Monoisotopic Mass: 158.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 18.5A^2
Experimental Properties
- Density: 0.861
- Boiling Point: 183.5°Cat760mmHg
- Flash Point: 45.6°C
- Refractive Index: 1.426
- PSA: 18.46
2-Hexene,6,6-dimethoxy-2-methyl- Related Literature
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Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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3. Back matter
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4. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
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